BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Synthesis of Acid Brown 425

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Acid Brown 425, including its
chemical properties, a detailed synthesis protocol for research purposes, and potential
research applications.

Introduction to Acid Brown 425

Acid Brown 425 is a synthetic acid dye belonging to the class of azo metal complex dyes.[1] It
is characterized by the presence of one or more azo groups (-N=N-) and is typically complexed
with a metal ion, often chromium, to enhance its stability and fastness properties.[2] This dye is
primarily utilized in the textile, leather, and paper industries for its vibrant brown color and
excellent wash fastness.[2][3][4] For research purposes, the synthesis of Acid Brown 425 can
be valuable for studying dye--fiber interactions, toxicological effects of acid dyes, and for the
development of new analytical methods.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Acid Brown 425 is presented in the
table below.
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Property Value Reference

CAS Number 119509-49-8 (121314151611 71I81e]
Molecular Formula C20H16N4O7S [2][3]

Molecular Weight 456.43 g/mol [2][3]

2-(2-{2,4-dihydroxy-5-[2-(2-

methyl-4-sulfophenyl)diazen-1-
IUPAC Name ] ) [2]
yllphenyl}diazen-1-yl)benzoic

acid
Appearance Brown Powder [1][3]
Chemical Class Azo Metal Complex [1]

Moderately soluble in water,
N with increased solubility at
Solubility ] [2]
higher temperatures (40 g/L at

60 °C).[2]

Synthesis of Acid Brown 425: Experimental Protocol

The synthesis of Acid Brown 425 is a multi-step process involving diazotization and coupling
reactions. The following protocol is a representative procedure based on the general principles
of azo dye synthesis.

3.1. Materials and Equipment

2-Amino-5-methylbenzenesulfonic acid

Sodium nitrite (NaNO2)

Hydrochloric acid (HCI)

Resorcinol

Anthranilic acid (2-aminobenzoic acid)
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e Sodium hydroxide (NaOH)

e Sodium carbonate (Na2CO3)

e |ce

» Beakers

e Magnetic stirrer and stir bars

e pH meter or pH paper

e Buchner funnel and filter paper
e Drying oven

3.2. Synthesis Workflow

The synthesis can be visualized as a two-step coupling process. First, diazotized 2-amino-5-
methylbenzenesulfonic acid is coupled with resorcinol. The resulting monoazo compound is
then coupled with diazotized anthranilic acid to yield Acid Brown 425.

Caption: Synthesis workflow for Acid Brown 425.
3.3. Step-by-Step Procedure
Step 1: Diazotization of 2-Amino-5-methylbenzenesulfonic acid

» Dissolve a specific molar equivalent of 2-amino-5-methylbenzenesulfonic acid in dilute
hydrochloric acid.

e Cool the solution to 0-5 °C in an ice bath with constant stirring.

» Slowly add a concentrated aqueous solution of sodium nitrite, maintaining the temperature
below 5 °C.

o Stir the mixture for 30-60 minutes to ensure complete formation of the diazonium salt.

Step 2: First Coupling Reaction
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 In a separate beaker, dissolve an equimolar amount of resorcinol in a dilute sodium
hydroxide solution.

e Cool this solution to 0-5 °C.

e Slowly add the diazonium salt solution from Step 1 to the resorcinol solution with vigorous
stirring.

e Maintain a slightly alkaline pH (8-9) by adding sodium carbonate solution as needed to
facilitate the coupling reaction.

» Continue stirring for 1-2 hours in the ice bath. The formation of a colored precipitate indicates
the formation of the monoazo intermediate.

Step 3: Diazotization of Anthranilic Acid

In a separate beaker, dissolve anthranilic acid in dilute hydrochloric acid.[2]

Cool the solution to 0-5 °C in an ice bath.

Slowly add a concentrated aqueous solution of sodium nitrite while keeping the temperature
below 5 °C.[2]

Stir for 30-60 minutes to form the second diazonium salt.

Step 4: Second Coupling Reaction

e Slowly add the diazonium salt solution from Step 3 to the solution containing the monoazo
intermediate from Step 2.

e Maintain the temperature at 0-5 °C and a slightly alkaline pH.

« Stir the reaction mixture for 2-3 hours. The color of the solution should deepen, indicating the
formation of the final Acid Brown 425 dye.

Step 5: Isolation and Purification

e "Salt out" the dye by adding sodium chloride to the reaction mixture to decrease its solubility.
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Filter the precipitated dye using a Buchner funnel.

Wash the filter cake with a cold, saturated sodium chloride solution to remove unreacted
starting materials and byproducts.

Dry the purified Acid Brown 425 in a drying oven at a moderate temperature (e.g., 60-70
°C).

3.4. Metal Complexation (Optional but recommended for stability)

The industrial synthesis of Acid Brown 425 often involves a final metal complexation step,
typically with chromium, to improve its fastness properties.[2] For research purposes, this can
be achieved by treating the synthesized dye with a chromium salt (e.g., chromium (Ill) sulfate)
under controlled pH and temperature conditions.

Caption: Metal complexation of Acid Brown 425.

Research Applications

Acid Brown 425, as a representative acid dye, can be used in various research contexts:

Textile Chemistry: Studying the dyeing kinetics and thermodynamics of protein fibers (e.g.,
wool, silk) and synthetic polyamides (e.g., nylon).[2][4]

Environmental Science: Investigating the degradation of azo dyes in wastewater through
advanced oxidation processes or bioremediation. The potential toxicological and mutagenic
properties of Acid Brown 425 can also be a subject of study.[2]

Analytical Chemistry: Development of new methods for the detection and quantification of
acid dyes in environmental samples or industrial effluents.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[10]

» Handle the powdered dye and chemical reagents in a well-ventilated area or a fume hood to
avoid inhalation.[10]
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» Avoid direct contact with skin and eyes, as acid dyes can cause irritation.[2][4]
o Store Acid Brown 425 in a cool, dry place away from direct sunlight.[10]

» Dispose of chemical waste according to institutional and local environmental regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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